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SOFIGATRAN SOFIGATRAN
Brand Name: Vulcanchem
CAS No.: 187602-11-5
VCID: VC0069435
InChI: InChI=1S/C24H44N4O4S/c1-6-14-32-23(31)27-20(24(4,5)33-16(2)3)22(30)28-13-7-8-19(28)21(29)26-15-17-9-11-18(25)12-10-17/h16-20H,6-15,25H2,1-5H3,(H,26,29)(H,27,31)/t17?,18?,19-,20-/m0/s1
SMILES: CCCOC(=O)NC(C(=O)N1CCCC1C(=O)NCC2CCC(CC2)N)C(C)(C)SC(C)C
Molecular Formula: C24H44N4O4S
Molecular Weight: 484.7 g/mol

SOFIGATRAN

CAS No.: 187602-11-5

Main Products

VCID: VC0069435

Molecular Formula: C24H44N4O4S

Molecular Weight: 484.7 g/mol

SOFIGATRAN - 187602-11-5

CAS No. 187602-11-5
Product Name SOFIGATRAN
Molecular Formula C24H44N4O4S
Molecular Weight 484.7 g/mol
IUPAC Name propyl N-[(2S)-1-[(2S)-2-[(4-aminocyclohexyl)methylcarbamoyl]pyrrolidin-1-yl]-3-methyl-1-oxo-3-propan-2-ylsulfanylbutan-2-yl]carbamate
Standard InChI InChI=1S/C24H44N4O4S/c1-6-14-32-23(31)27-20(24(4,5)33-16(2)3)22(30)28-13-7-8-19(28)21(29)26-15-17-9-11-18(25)12-10-17/h16-20H,6-15,25H2,1-5H3,(H,26,29)(H,27,31)/t17?,18?,19-,20-/m0/s1
Standard InChIKey MNMZVSQUWOILCZ-GUMHCPJTSA-N
Isomeric SMILES CCCOC(=O)N[C@@H](C(=O)N1CCC[C@H]1C(=O)NCC2CCC(CC2)N)C(C)(C)SC(C)C
SMILES CCCOC(=O)NC(C(=O)N1CCCC1C(=O)NCC2CCC(CC2)N)C(C)(C)SC(C)C
Canonical SMILES CCCOC(=O)NC(C(=O)N1CCCC1C(=O)NCC2CCC(CC2)N)C(C)(C)SC(C)C
PubChem Compound 9833266
Last Modified Nov 11 2021
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